Cas no 5309-19-3 (8-Methoxy-3,4-dihydronaphthalen-2(1H)-one)
5309-19-3 structure
Product Name:8-Methoxy-3,4-dihydronaphthalen-2(1H)-one
CAS No:5309-19-3
MF:C11H12O2
MW:176.211783409119
MDL:MFCD06411220
CID:45686
PubChem ID:24877555
Update Time:2025-07-30
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Methoxy-2-tetralone
- 8-methoxy-3,4-dihydro-1H-naphthalen-2-one
- 8-Methoxy-3,4-dihydronaphthalen-2(1H)-one
- 8-methoxyl-2-tetralone
- A13173
- 5309-19-3
- SCHEMBL266381
- AB25171
- AM9359
- 8-methoxy-3,4-di-hydronaphthalen-2(1H)-one
- 8-Methoxy-2-tetralone, 97%
- AKOS006338820
- 8-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-2-ONE
- FT-0635611
- BTYBORAHYUCUMH-UHFFFAOYSA-N
- 8-(methyloxy)-3,4-dihydro-2(1H)-naphthalenone
- MFCD06411220
- FS-2254
- DTXSID20399746
- CS-0000109
- SY064263
- DB-052258
-
- MDL： MFCD06411220
- Inchi： 1S/C11H12O2/c1-13-11-4-2-3-8-5-6-9(12)7-10(8)11/h2-4H,5-7H2,1H3
- InChI Key： BTYBORAHYUCUMH-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2=C1CC(CC2)=O
Computed Properties
- Exact Mass: 176.08400
- Monoisotopic Mass: 176.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.6
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.124
- Melting Point: 48-55 °C (lit.)
- Boiling Point: 330 ºC at 760 mmHg
- Flash Point: >230 °F
- Refractive Index: 1.548
- PSA: 26.30000
- LogP: 1.75300
- Solubility: Not determined
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264;P270;P301+P312;P330;P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Risk Phrases：R22
- Safety Term：S26-S36
- Storage Condition：2-8 °C
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 040316-1g |
8-Methoxy-3,4-dihydro-1H-naphthalen-2-one |
5309-19-3 | 97% | 1g |
￡156.00 | 2022-03-01 | |
| Fluorochem | 040316-5g |
8-Methoxy-3,4-dihydro-1H-naphthalen-2-one |
5309-19-3 | 97% | 5g |
￡467.00 | 2022-03-01 | |
| Fluorochem | 040316-25g |
8-Methoxy-3,4-dihydro-1H-naphthalen-2-one |
5309-19-3 | 97% | 25g |
￡1402.00 | 2022-03-01 | |
| Alichem | A219008628-5g |
8-Methoxy-2-tetralone |
5309-19-3 | 95% | 5g |
$357.48 | 2023-09-01 | |
| AstaTech | 63804-1/G |
8-METHOXY-3,4-DIHYDRO-1H-NAPHTHALEN-2-ONE |
5309-19-3 | 97% | 1g |
$87 | 2023-09-16 | |
| AstaTech | 63804-5/G |
8-METHOXY-3,4-DIHYDRO-1H-NAPHTHALEN-2-ONE |
5309-19-3 | 97% | 5g |
$297 | 2023-09-16 | |
| AstaTech | 63804-25/G |
8-METHOXY-3,4-DIHYDRO-1H-NAPHTHALEN-2-ONE |
5309-19-3 | 97% | 25g |
$1124 | 2023-09-16 | |
| TRC | M269483-50mg |
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one |
5309-19-3 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M269483-100mg |
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one |
5309-19-3 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M269483-500mg |
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one |
5309-19-3 | 500mg |
$ 160.00 | 2022-06-04 |
8-Methoxy-3,4-dihydronaphthalen-2(1H)-one Related Literature
-
Atul Goel,Gaurav Taneja,Ashutosh Raghuvanshi,Ruchir Kant,Prakas R. Maulik Org. Biomol. Chem. 2013 11 5239
-
2. A reinvestigation of the intramolecular Buchner reaction of 1-diazo-4-phenylbutan-2-ones leading to 2-tetralonesAlex A. Cordi,Jean-Michel Lacoste,Philippe Hennig J. Chem. Soc. Perkin Trans. 1 1993 3
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3. The intramolecular Buchner reaction of aryl diazoketones. Substituent effects and scope in synthesisMichael Kennedy,M. Anthony McKervey,Anita R. Maguire,Sarbajna M. Tuladhar,M. Fiona Twohig J. Chem. Soc. Perkin Trans. 1 1990 1047
-
P. A. Robins,James Walker J. Chem. Soc. 1958 409
-
Paolo Manitto,Diego Monti,Simona Zanzola,Giovanna Speranza Chem. Commun. 1999 543
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